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Compound of Interest

Compound Name: Spinosine

Cat. No.: B1194846

Fur Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Dieser Leitfaden bietet einen objektiven Vergleich der biologischen Aktivitat von Spinosin, einer
Klasse von natirlich vorkommenden insektiziden Wirkstoffen, mit seinen synthetischen
Analoga. Die hier prasentierten Daten, experimentellen Protokolle und Signalweg-
Visualisierungen sollen Forschern als Ressource flr die Entwicklung neuer und wirksamerer
Insektizide dienen.

Spinosyne, die aus dem Bodenbakterium Saccharopolyspora spinosa fermentativ gewonnen
werden, sind fur ihr einzigartiges Wirkprinzip und ihr glinstiges Umweltprofil bekannt.[1][2][3]
Spinosad, eine Mischung aus den beiden aktivsten natirlichen Spinosynen, Spinosyn A und
Spinosyn D, war das erste kommerzialisierte Produkt dieser Klasse.[4] Die Forschung hat
seitdem eine Vielzahl von synthetischen Analoga, sogenannte Spinosoide, hervorgebracht, mit
dem Ziel, die Wirksamkeit, das Wirkungsspektrum und die Stabilitat zu verbessern.[1][5]

Quantitative Analyse der insektiziden Aktivitat

Die insektizide Potenz von Spinosynen und ihren Analoga wird typischerweise durch die
Bestimmung der letalen Konzentration (LC50) oder der letalen Dosis (LD50) gegen
verschiedene Schadinsekten ermittelt. Die folgende Tabelle fasst quantitative Daten aus
veroffentlichter Literatur zusammen und vergleicht die Aktivitat von Spinosyn A und D mit
ausgewahlten synthetischen Analoga.
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Tabelle 1: Vergleichende insektizide Aktivitat (LC50) von Spinosynen und Analoga gegen
Heliothis virescens (Tabakknospenwurm)
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Verbindung Modifikation LC50 (ppm) Quelle

Nattrliche Spinosyne

Spinosyn A - 0.3 [5]1[6]

) Geringfligig weniger
Spinosyn D C6-Methyl _ _ [6][7]
aktiv als Spinosyn A

Synthetische Analoga
(Spinosoide)
) 3'-0O-Ethyl an der
3'-O-Ethyl-Spinosyn A 0.03 [5]
Rhamnose
) 2'-Desmethoxy an der
2'-H-Spinosyn A 0.23 [5]
Rhamnose
) 2'-O-Ethyl an der
2'-O-Ethyl-Spinosyn A 0.30 [5]

Rhamnose

3'-O-n-Butyl-Spinosyn ~ 3'-O-n-Butyl an der

0.38 [5]
A Rhamnose
) 3'-OH, 5-Me an der
Spinosyn Q 0.5 [5]
Rhamnose
] 4'-OH, 5-Me an der
Spinosyn O 1.4 [5]
Rhamnose
) 4'-OH an der
Spinosyn K 3.5 [5]
Rhamnose
) 5-Me an der
Spinosyn E 4.6 [5]
Rhamnose
N-Demethyl-Spinosyn N-Demethyl am
yl-SpInosy | Yy 56 [5]
D Forosamin
) 3'-OH an der
Spinosyn H 5.7 [5]
Rhamnose
N,N-Didemethyl- N,N-Didemethyl am 7.4 [5]
Spinosyn K Forosamin, 4'-OH an
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der Rhamnose

) 3'-OH an der
Spinosyn M 22.6 [5]
Rhamnose, C5-H

] 3',4'-diOH, 5-Me an
Spinosyn W >64 [5]
der Rhamnose

Tabelle 2: Vergleichende insektizide Aktivitat (LC50) von Spinosad und Spinetoram gegen
verschiedene Schadlinge

Verbindung Schédling LC50 Quelle
Spinosad Spodoptera frugiperda  6.23 ppm [8]
Spinetoram Spodoptera frugiperda  0.63 pg/mL [9]
Spinosad Helicoverpa armigera 0.17 pg a.i./cmz [10]
Spinetoram Helicoverpa armigera 0.11 pg a.i./cm? [10]

Frihere Studien
Spinosad Plutella xylostella zeigten niedrigere [11]
LC50-Werte

0.788% (24h),
Spinetoram Plutella xylostella 0.0478% (48h), [11]
0.331% (72h)

Wirkmechanismus: Allosterische Modulation des
nikotinischen Acetylcholinrezeptors

Spinosyne wirken primar als allosterische Modulatoren an nikotinischen Acetylcholinrezeptoren
(nAChRs) im zentralen Nervensystem von Insekten.[4] Im Gegensatz zu anderen Insektiziden
wie Neonicotinoiden, die an der orthosterischen Acetylcholin-Bindungsstelle angreifen, binden
Spinosyne an einer distinkten allosterischen Stelle.[4] Diese Bindung flhrt zu einer
verlangerten Offnung des lonenkanals, was eine anhaltende neuronale Erregung,
unwillktirliche Muskelkontraktionen und schlief3lich die Lahmung und den Tod des Insekts zur
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Folge hat.[12] Es gibt auch Hinweise auf eine sekundare Wirkung auf GABA-gesteuerte
Chloridkanale.[4]

Postsynaptische Membran

al Na+ Einstrom
EE—

Click to download full resolution via product page

Abbildung 1: Vereinfachter Signalweg der allosterischen Modulation von nAChRs durch
Spinosyne.

Experimentelle Protokolle

Die Bewertung der insektiziden Aktivitat von Spinosyn-Analoga stitzt sich auf eine
Kombination aus biochemischen Assays und Insekten-Bioassays.

Radioliganden-Bindungsassay flir nikotinische
Acetylcholinrezeptoren

Dieser Assay misst die Affinitat einer Verbindung zur allosterischen Bindungsstelle am nAChR.
Methodik:

» Membranpraparation: Membranen, die reich an nAChRs sind (z. B. aus Torpedo-
Elektrozyten oder transfizierten Zelllinien), werden durch Homogenisierung und
Zentrifugation isoliert.

 Inkubation: Die Membranpraparation wird mit einem Radioliganden (z. B. 3H-markiertem a-
Bungarotoxin fur die orthosterische Stelle oder einem spezifischen allosterischen Liganden)
und unterschiedlichen Konzentrationen der Testverbindung (Spinosyn-Analogon) inkubiert.
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¢ Trennung: Gebundener und ungebundener Radioligand werden durch schnelle Filtration
Uber Glasfaserfilter getrennt.

o Detektion: Die Radioaktivitat auf den Filtern wird mittels Flissigszintillationszahlung
gemessen.

+ Datenanalyse: Die spezifische Bindung wird berechnet und IC50-Werte (die Konzentration
der Testverbindung, die 50 % der spezifischen Bindung des Radioliganden hemmt) werden
durch nichtlineare Regressionsanalyse bestimmt.

Membranpraparation
(nAChR-Quelle)

Inkubation
(Membran + Radioligand + Analogon)

Schnelle Filtration
(Trennung gebunden/ungebunden)

Szintillationszahlung
(Messung der Radioaktivitat)

Datenanalyse
(IC50-Bestimmung)
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Abbildung 2: Allgemeiner Arbeitsablauf eines Radioliganden-Bindungsassays.
Insekten-Bioassay (Topische Applikation)
Dieser Assay bewertet die Kontaktgiftigkeit einer Verbindung gegen eine Zielinsektenart.
Methodik:

 Insektenzucht: Eine homogene Population der Zielinsektenart (z. B. Heliothis virescens
Larven im dritten Stadium) wird unter kontrollierten Bedingungen gezichtet.

o Losungsherstellung: Die Testverbindungen werden in einem geeigneten Lésungsmittel (z. B.
Aceton) in einer Reihe von Konzentrationen gelost.

o Applikation: Ein definiertes Volumen (typischerweise 1 pL) jeder Konzentration wird mit einer
Mikropipette topisch auf das dorsale Thoraxsegment jedes Insekts aufgetragen. Eine
Kontrollgruppe erhalt nur das Losungsmittel.

 Inkubation: Die behandelten Insekten werden in einzelnen Behaltern mit Nahrung bei
kontrollierter Temperatur und Luftfeuchtigkeit gehalten.

o Mortalitditsbewertung: Die Mortalitat wird nach einem festgelegten Zeitraum (z. B. 24, 48 und
72 Stunden) erfasst.

o Datenanalyse: Die Dosis-Wirkungs-Daten werden mittels Probit-Analyse ausgewertet, um
die LD50-Werte (die Dosis, die 50 % der Testpopulation tbtet) zu berechnen.
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Abbildung 3: Arbeitsablauf eines topischen Insekten-Bioassays.

Schlussfolgerung

Die vergleichende Analyse zeigt, dass synthetische Modifikationen am Spinosyn-Grundgerust,
insbesondere an der Rhamnose-Einheit, zu einer signifikant gesteigerten insektiziden Aktivitat
fuhren konnen. Das Analogon 3'-O-Ethyl-Spinosyn A zeigt eine zehnfach hohere Potenz als die
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natirliche Verbindung Spinosyn A gegen Heliothis virescens.[5] Das kommerziell erfolgreiche
Spinetoram, ein halbsynthetisches Derivat, zeigt ebenfalls eine Uberlegene oder vergleichbare
Wirksamkeit gegentiber Spinosad bei geringeren Aufwandmengen gegen eine Reihe von
Schadlingen.[4][9][10] Diese Ergebnisse unterstreichen das immense Potenzial der
gquantitativen Struktur-Wirkungs-Beziehungs- (QSAR) Studien und des rationalen Designs bei
der Entwicklung von Insektiziden der nachsten Generation, die auf dem Spinosyn-
Pharmakophor basieren.[1][3][7] Die bereitgestellten Protokolle und Wirkmechanismus-
Diagramme bieten eine Grundlage fir die weitere Forschung und Evaluierung neuer Spinosyn-
Analoga.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://journals.plos.org/plosgenetics/article?id=10.1371/journal.pgen.1009920
https://journals.plos.org/plosgenetics/article?id=10.1371/journal.pgen.1009920
https://www.benchchem.com/product/b1194846#comparison-of-spinosine-s-activity-with-its-synthetic-analogs
https://www.benchchem.com/product/b1194846#comparison-of-spinosine-s-activity-with-its-synthetic-analogs
https://www.benchchem.com/product/b1194846#comparison-of-spinosine-s-activity-with-its-synthetic-analogs
https://www.benchchem.com/product/b1194846#comparison-of-spinosine-s-activity-with-its-synthetic-analogs
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1194846?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194846?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

